Cas no 106147-54-0 (5-(1,1-diphenylprop-1-en-2-yl)-1h-imidazole)

5-(1,1-diphenylprop-1-en-2-yl)-1h-imidazole structure
106147-54-0 structure
Product Name:5-(1,1-diphenylprop-1-en-2-yl)-1h-imidazole
CAS No:106147-54-0
MF:C18H16N2
MW:260.333044052124
CID:1179954
PubChem ID:14736379
Update Time:2025-04-20

5-(1,1-diphenylprop-1-en-2-yl)-1h-imidazole Chemical and Physical Properties

Names and Identifiers

    • 5-(1,1-diphenylprop-1-en-2-yl)-1h-imidazole
    • DTXSID40563427
    • 106147-54-0
    • Inchi: 1S/C18H16N2/c1-14(17-12-19-13-20-17)18(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-13H,1H3,(H,19,20)
    • InChI Key: LQGCWXRLALRVHF-UHFFFAOYSA-N
    • SMILES: N1C=NC=C1/C(/C)=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 259.12365
  • Monoisotopic Mass: 260.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 25.78
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